Cas no 540492-28-2 (Benzene, 1-ethynyl-3-methoxy-2-(1-methylethoxy)-)

• Product Name: Benzene, 1-ethynyl-3-methoxy-2-(1-methylethoxy)-
• CAS No: 540492-28-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 2831071
• PubChem ID: 11369876
• Update Time: 2025-04-21

Benzene, 1-ethynyl-3-methoxy-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• DTXCID80414681
• DTXSID90463862
• 540492-28-2
• Benzene, 1-ethynyl-3-methoxy-2-(1-methylethoxy)-

• Inchi： 1S/C12H14O2/c1-5-10-7-6-8-11(13-4)12(10)14-9(2)3/h1,6-9H,2-4H3
• InChI Key： UFJIPNKWMGCWRV-UHFFFAOYSA-N
• SMILES： O(C1C(C#C)=CC=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų